8-Amino-3,7-dihydropurin-6-one
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Dihydropurine Derivatives : 7,8,9-Trisubstituted dihydropurine derivatives, related to 8-Amino-3,7-dihydropurin-6-one, are synthesized from amino-pyrimidines and aromatic aldehydes, involving a key transformation due to a 'tert-amino effect' (Che, Zheng, Dang, & Bai, 2008).
Biochemical Functions and Mechanisms
- Role in Folate Biosynthesis : In plants, 7,8-dihydropteroate synthase, crucial for folate synthesis, is found exclusively in mitochondria. This enzyme represents a small fraction of matrix proteins and is encoded by a single-copy gene (Rébeillé, Macherel, Mouillon, Garin, & Douce, 1997).
Chemical Reactions and Transformations
- Transformation of 8-Oxoguanine : Studies using density functional theory explored pathways for transforming 8-oxoguanine to derivatives like 2-amino-5-hydroxy-7,9-dihydropurine-6,8-dione. These insights are significant for understanding biological reactions (Munk, Burrows, & Schlegel, 2008).
Physical Chemistry and Material Science
- Oxidation Pathways in Aqueous Solution : Research on oxidation pathways for 8-oxo-7,8-dehydropurine tautomers, which are mutagenic lesions in DNA, provides insights into the chemical behavior of such compounds in solution (Llano & Eriksson, 2004).
Biological Stability and Reactions
- Stability in Aqueous Solutions : The stability of 7,8-dihydropterins, related to this compound, in air-equilibrated aqueous solutions, is influenced by their chemical structure, revealing important information about their reactivity and biological implications (Dántola, Vignoni, Capparelli, Lorente, & Thomas, 2008).
Enzymatic Mechanisms
- Enzymatic Mechanisms in Tuberculosis : The crystal structure of Mycobacterium tuberculosis 7,8-dihydropteroate synthase provides new insights into the enzymatic mechanism and action of sulfa-drug, which is critical for understanding bacterial resistance and drug design (Baca, Sirawaraporn, Turley, Sirawaraporn, & Hol, 2000).
Drug Design and Pharmacology
- Design of Novel Derivatives : Novel 2-amino-7,8-dihydropteridin-6(5H)-one derivatives were synthesized and evaluated for antiproliferative activities, providing a basis for designing new anticancer drugs (Li et al., 2017).
Mechanism of Action
Target of Action
8-Amino-3,7-dihydropurin-6-one, also known as Hypoxanthine , is a purine nucleoside. It plays a crucial role in the purine biosynthesis pathway . The primary targets of this compound are the enzymes involved in the purine metabolism pathway .
Mode of Action
It is known to interact with the enzymes involved in the purine metabolism pathway . These interactions can lead to changes in the activity of these enzymes, thereby affecting the synthesis and degradation of purine nucleotides .
Biochemical Pathways
This compound is involved in the purine metabolism pathway . This pathway is responsible for the synthesis and degradation of purine nucleotides, which are essential components of DNA and RNA. Changes in the activity of this pathway can have downstream effects on DNA and RNA synthesis, and ultimately, on cell function .
Pharmacokinetics
Its metabolism and excretion would be expected to occur primarily through the liver and kidneys, respectively .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its interactions with the enzymes in the purine metabolism pathway . By influencing the activity of these enzymes, it can affect the synthesis and degradation of purine nucleotides, and thus, the synthesis of DNA and RNA .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH and temperature of the environment, the presence of other molecules that can interact with this compound, and the specific characteristics of the individual’s metabolism .
properties
IUPAC Name |
8-amino-1,7-dihydropurin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N5O/c6-5-9-2-3(10-5)7-1-8-4(2)11/h1H,(H4,6,7,8,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDXOOZGKFFGDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(C(=O)N1)NC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50964300 | |
Record name | 8-Imino-8,9-dihydro-7H-purin-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50964300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4961-81-3, 45893-20-7 | |
Record name | 8-Imino-8,9-dihydro-7H-purin-6-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50964300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-amino-6,7-dihydro-1H-purin-6-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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